Cas no 100490-36-6 (Tosufloxacin)
Tosufloxacin is a fluoroquinolone antibiotic with broad-spectrum activity against Gram-positive and Gram-negative bacteria. Its mechanism of action involves inhibition of bacterial DNA gyrase and topoisomerase IV, effectively disrupting DNA replication and transcription. Tosufloxacin exhibits potent efficacy against respiratory, urinary, and soft tissue infections, including those caused by resistant strains. The compound demonstrates favorable pharmacokinetics, with good oral bioavailability and tissue penetration. Its enhanced activity against Gram-positive organisms, such as Streptococcus pneumoniae, distinguishes it from earlier fluoroquinolones. Tosufloxacin is also noted for its stability against common bacterial resistance mechanisms. Clinical studies support its use in treating infections where other antibiotics may be less effective. Proper usage requires consideration of bacterial susceptibility and patient-specific factors.
Tosufloxacin structure
Product Name:Tosufloxacin
CAS No:100490-36-6
MF:C19H15F3N4O3
MW:404.342614412308
MDL:MFCD00865059
CID:212695
PubChem ID:5517
Update Time:2025-10-20
Tosufloxacin Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Naphthyridine-3-carboxylicacid,7-(3-amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-
- 1,8-Naphthyridine-3-carboxylicacid,7-(3-amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-...
- TOSUFLOXACIN TOSILATE
- TOSUFLOXACIN TOSYLATE
- Ozex
- TETRAETHYL AMMONIUM IODIDE
- TFLX
- Toskisasin
- TOSUFLOXACIN
- TOSUFLOXACIN, ANTIBIOTIC FOR CULTURE MEDIA USE ONLY
- Tosufloxacin p-toluenesulfonate
- DTXSID2044135
- HY-B1802
- A-67107
- NCGC00167536-02
- AC-3509
- A 61827
- NCGC00167536-01
- TOSUFLOXACIN [MI]
- 7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
- Tosufloxacin;100490-36-6
- TOSUFLOXACIN [MART.]
- ( inverted exclamation markA)-7-(3-Amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic aci
- FT-0696994
- NS00011866
- D02317
- Q3995932
- CHEBI:77581
- 1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID, 7-(3-AMINO-1-PYRROLIDINYL)-1-(2,4-DIFLUOROPHENYL)-6-FLUORO-1,4-DIHYDRO-4-OXO-, (+/-)-
- CHEMBL273348
- TOSUFLOXACIN [INN]
- TOSUFLOXACIN [WHO-DD]
- 100490-36-6
- RKL10085
- CS-0013843
- EN300-19766363
- ()-7-(3-Amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic aci
- (+/-)-7-(3-AMINO-1-PYRROLIDINYL)-1-(2,4-DIFLUOROPHENYL)-6-FLUORO-1,4-DIHYDRO-4-OXO-1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID
- A 67107
- Z2681892005
- 7-(3-Amino-1-pyrrolidinyl-1-(2,4-diflurophenyl)-6-fluro-1,4-dihydro-4-oxo-naphthyridine-3-carboxylic acid
- 7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid
- 1,8-Naphthyridine-3-carboxylic acid, 1,4-dihydro-7-(3-amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-
- Tosufloxacin [USAN:INN]
- BDBM50230834
- AB00698260-14
- AB00698260-12
- AKOS015960741
- 1,8-Naphthyridine-3-carboxylic acid, 7-(3-amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-
- Abbott-61827
- CCRIS 6304
- SCHEMBL34354
- UNII-GHJ553KQPS
- 100490-36-6 (free base)
- 7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylicacid
- TOSUFLOXACIN [USAN]
- 7-(3-Amino-pyrrolidin-1-yl)-1-(2,4-difluoro-phenyl)-6-fluoro-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic acid
- BCP12643
- HMS2090B18
- T-3262
- GHJ553KQPS
- 108138-46-1
- Abbott 61827
- BRN 4913117
- A-61827
- SR-01000763339
- GTPL12878
- FT-0631007
- SR-01000763339-3
- Tosufloxacin 100 microg/mL in Acetonitrile
- Tosufloxacin (USAN)
- 7-(3-aminopyrrolin-1-yl)-1-(2,4-diflurophenyl)-1.4-dihydro-6-fluoro-4-oxo-1,8-napthyridine-3-carboxylic acid
- tosufloxacinum
- (RS)-tosufloxacin
- TOSUFLOXACIN (MART.)
- racemic tosufloxacin
- A 60969
- A-64730
- BRD-A41450521-003-02-7
- T 3262
- tosufloxacino
- (+-)-tosufloxacin
- CHEBI:77573
- rac-tosufloxacin
- DTXCID0024135
- tosufloxacine
- J01MA22
- TS-09981
- rac-7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
- BRD-A41450521-075-10-8
- 7-(3-amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid
- Tosufloxacin
-
- MDL: MFCD00865059
- Inchi: 1S/C19H15F3N4O3/c20-9-1-2-15(13(21)5-9)26-8-12(19(28)29)16(27)11-6-14(22)18(24-17(11)26)25-4-3-10(23)7-25/h1-2,5-6,8,10H,3-4,7,23H2,(H,28,29)
- InChI Key: WUWFMDMBOJLQIV-UHFFFAOYSA-N
- SMILES: FC1=CC2C(C(C(=O)O)=CN(C3C=CC(=CC=3F)F)C=2N=C1N1CCC(C1)N)=O
Computed Properties
- Exact Mass: 404.11000
- Monoisotopic Mass: 404.109625
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 99.8
Experimental Properties
- Color/Form: Colorless needle like crystals.
- Density: 1.6±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 614.4±55.0 °C at 760 mmHg
- Flash Point: 325.4±31.5 °C
- PSA: 101.45000
- LogP: 2.80390
- Solubility: It is soluble in dimethylformamide, less soluble in methanol, less soluble in ethyl acetate, ethanol, acetone or water, and almost insoluble in chloroform or ether
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
Tosufloxacin Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- WGK Germany:3
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Tosufloxacin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T549503-10mg |
Tosufloxacin |
100490-36-6 | 10mg |
$190.00 | 2023-05-17 | ||
| TRC | T549503-50mg |
Tosufloxacin |
100490-36-6 | 50mg |
$873.00 | 2023-05-17 | ||
| TRC | T549503-100mg |
Tosufloxacin |
100490-36-6 | 100mg |
$1499.00 | 2023-05-17 | ||
| Chemenu | CM140463-5g |
7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid |
100490-36-6 | 97% | 5g |
$543 | 2023-03-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T910783-5mg |
Tosufloxacin |
100490-36-6 | BR | 5mg |
¥2,200.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T910783-10mg |
Tosufloxacin |
100490-36-6 | BR | 10mg |
¥3,600.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T910783-50mg |
Tosufloxacin |
100490-36-6 | BR | 50mg |
¥9,980.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T910783-bulk |
Tosufloxacin |
100490-36-6 | BR | bulk |
¥POA | 2022-08-31 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD154422-1g |
7-(3-Aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid |
100490-36-6 | 98% | 1g |
¥1633.0 | 2022-03-01 | |
| Enamine | EN300-19766363-0.05g |
7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid |
100490-36-6 | 95% | 0.05g |
$1232.0 | 2023-09-16 |
Tosufloxacin Related Literature
-
B. N. Tochi,Juan Peng,Shanshan Song,Liqiang Liu,Hua Kuang,Chuanlai Xu Anal. Methods 2016 8 1626
-
Barbara Kasprzyk-Hordern Chem. Soc. Rev. 2010 39 4466
-
3. Surface modified cellulose nanomaterials: a source of non-spherical nanoparticles for drug deliveryYee Yee Khine,Martina H. Stenzel Mater. Horiz. 2020 7 1727
-
Hongtao Mu,Baoling Wang,Zhenlin Xu,Yuanming Sun,Xinan Huang,Yudong Shen,Sergei A. Eremin,Anatoly V. Zherdev,Boris B. Dzantiev,Hongtao Lei Analyst 2015 140 1037
-
Lixin Liu,Dongyu Zou,Yunan Zhang,Dajun Zhang,Yu Zhang,Qiang Zhang,Jian Wang,Shaoyu Zeng,Conggang Wang New J. Chem. 2019 43 4886
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives
100490-36-6 (Tosufloxacin) Related Products
- 147059-72-1(TROVAFLOXACIN)
- 74011-58-8(1-ethyl-6-fluoro-4-oxo-7-(piperazin-1-yl)-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid)
- 146961-76-4(L-Alanyl-N-(1alpha,5alpha,6alpha)-3-6-Carboxy-8-(2,4-Difluorophenyl)-3-Fluoro-5,8-Dihydro-5-Oxo-1,8-Naphthyridin-2-Yl-3-Azabicyclo3.1.0Hex-6-Yl-L-Alaninamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk